Cas no 941970-79-2 (3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 941970-79-2
• MF: C₁₅H₁₈FN₃O₄S
• MW: 355.384525775909
• CID: 6418825
• PubChem ID: 16896765
• Update Time: 2025-10-28

3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• AKOS024630677
• 3-ethyl-8-((2-fluorophenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F2241-0135
• 3-ethyl-8-(2-fluorophenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 941970-79-2
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-ethyl-8-[(2-fluorophenyl)sulfonyl]-

• Inchi： 1S/C15H18FN3O4S/c1-2-19-13(20)15(17-14(19)21)7-9-18(10-8-15)24(22,23)12-6-4-3-5-11(12)16/h3-6H,2,7-10H2,1H3,(H,17,21)
• InChI Key： LUQMYUDMLWOLHK-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=CC=C3F)(=O)=O)CC2)C(=O)N(CC)C1=O

Computed Properties

• Exact Mass: 355.10020540g/mol
• Monoisotopic Mass: 355.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 9.94±0.20(Predicted)

Additional information on 3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione

Comprehensive Guide to 3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941970-79-2)

3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941970-79-2) is a specialized organic compound with a unique spirocyclic structure and a fluorobenzenesulfonyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis, applications, and market trends while addressing frequently asked questions about this compound.

The molecular structure of 3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione features a spiro[4.5]decane core, which is known for its conformational rigidity and ability to enhance binding affinity in bioactive molecules. The presence of a 2-fluorobenzenesulfonyl group introduces electron-withdrawing characteristics, making it a valuable intermediate in medicinal chemistry. Researchers often explore its role in modulating enzyme activity or receptor interactions, particularly in neurological and metabolic disorders.

One of the most searched questions about this compound is: "What are the synthetic routes for 3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione?" The synthesis typically involves multi-step organic reactions, including sulfonylation, cyclization, and functional group modifications. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, making it a topic of interest in green chemistry discussions.

In the pharmaceutical industry, 3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is studied for its potential as a kinase inhibitor or GPCR modulator. Its structural complexity allows for selective targeting of biological pathways, which is crucial in developing treatments for diseases like cancer and diabetes. Additionally, its agrochemical applications include its use as a precursor for novel pesticides with improved efficacy and environmental safety.

The market demand for spirocyclic compounds like 3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is rising due to their versatility in drug design. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to academic and industrial researchers. Recent trends also highlight its exploration in AI-driven drug discovery, where computational models predict its interactions with biological targets.

For researchers handling this compound, proper storage conditions (e.g., anhydrous environments and low temperatures) are essential to maintain stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used for characterization, ensuring compliance with regulatory standards. As sustainability gains traction, greener synthetic methods for fluorinated spirocyclic derivatives are being prioritized.

In conclusion, 3-ethyl-8-(2-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941970-79-2) represents a promising scaffold in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, aligning with global trends in precision medicine and sustainable chemistry. Continued research into its properties and derivatives will likely unlock new opportunities for innovation.